R 1485 dihydrochloride
Description
Selective and high affinity 5-HT6 antagonist (pKi = 8.9); displays low hERG inhibition. Exhibits >100 fold selectivity against a panel of 50 targets including other 5-HT receptor subtypes. Brain penetrant.
Scientific Research Applications
1. Chemical Reactions and Properties
- Photolysis and Dihydrogen Complexes : Photolysis of certain metal complexes in the presence of hydrogen gas can lead to the formation of dihydrogen complexes, offering insights into the chemical behavior of similar compounds (Matthews, Pons, & Heinekey, 2005).
- Structural Analysis of Complexes : X-ray structure analysis of metal complexes can provide valuable information about their structural properties, as seen in studies involving copper(II) complexes (Estes, Gavel, Hatfield, & Hodgson, 1978).
2. Photocatalytic Applications
- Photocatalytic Activity : Research into compounds like Bi5O7I, which shows efficient photocatalytic activity under visible light, may inform similar applications for R 1485 dihydrochloride (Sun, Wang, Zhang, Zhou, Yin, & Shang, 2009).
3. Synthesis and Catalytic Activity
- Synthesis of Complexes : Studies on the synthesis of homoleptic lanthanide-tris(cyclopropylethinyl)amidinates highlight methodologies that might be relevant for synthesizing R 1485 dihydrochloride or related compounds (Sroor, Hrib, Hilfert, Busse, & Edelmann, 2015).
4. Magnetic and Structural Characterization
- Magnetic Susceptibility and EPR Spectra : The study of magnetic susceptibility and EPR spectra in metal complexes provides insights into the magnetic and structural characteristics of these compounds, which could be applicable to R 1485 dihydrochloride (Estes, Gavel, Hatfield, & Hodgson, 1978).
properties
Product Name |
R 1485 dihydrochloride |
|---|---|
Molecular Formula |
C18H20FN3O3S.2HCl |
Molecular Weight |
450.35 |
synonyms |
4-[(2-Fluorophenyl)sulfonyl]-3,4-dihydro-8-(1-piperazinyl)-2H-1,4-benzoxazine dihydrochloride |
Origin of Product |
United States |
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